Cas no 15260-36-3 (Carbamimidothioic acid,N,N'-bis(phenylmethyl)-, methyl ester, monohydriodide (9CI))

• Product Name: Carbamimidothioic acid,N,N'-bis(phenylmethyl)-, methyl ester, monohydriodide (9CI)
• CAS No: 15260-36-3
• MF: C₁₆H₁₉IN₂S
• MW: 398.304934740067
• CID: 160448
• PubChem ID: 203825
• Update Time: 2025-04-19

Carbamimidothioic acid,N,N'-bis(phenylmethyl)-, methyl ester, monohydriodide (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,N,N'-bis(phenylmethyl)-, methyl ester, monohydriodide (9CI)
• methyl N,N'-dibenzylcarbamimidothioate,hydroiodide
• GEOAPWYHHFHBAU-UHFFFAOYSA-N
• 1,3-Dibenzyl-2-methylthiopseudourea hydroiodide
• SCHEMBL11583502
• DTXSID40165081
• 15260-36-3
• 1,3-Dibenzyl-2-methyl-2-thiopseudourea hydroiodide
• Pseudourea, 1,3-dibenzyl-2-methyl-2-thio-, hydriodide

• Inchi： 1S/C16H18N2S.HI/c1-19-16(17-12-14-8-4-2-5-9-14)18-13-15-10-6-3-7-11-15;/h2-11H,12-13H2,1H3,(H,17,18);1H
• InChI Key： GEOAPWYHHFHBAU-UHFFFAOYSA-N
• SMILES： I.S(C)/C(=N\CC1C=CC=CC=1)/NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 398.03107
• Monoisotopic Mass: 398.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Boiling Point: 412.6°Cat760mmHg
• Flash Point: 203.3°C
• PSA: 24.39